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Compound of Interest

Compound Name: Dihydroresveratrol 3-O-glucoside

Cat. No.: B8249517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydroresveratrol 3-O-glucoside, a naturally occurring glucoside of dihydroresveratrol, is

emerging as a promising bioactive compound for applications in cosmetology and dermatology.

This document provides detailed application notes and protocols for researchers and drug

development professionals interested in evaluating its efficacy and mechanisms of action.

Dihydroresveratrol 3-O-glucoside has demonstrated significant potential in skin lightening,

antioxidant protection, and anti-inflammatory effects, making it a valuable ingredient for

advanced skincare formulations.
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Property Value

Chemical Name
3-Hydroxy-5-[2-(4-hydroxyphenyl)ethyl]phenyl β-

D-glucopyranoside

Molecular Formula C₂₀H₂₄O₈

Molecular Weight 392.4 g/mol

CAS Number 100432-87-9

Appearance Powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Applications in Cosmetology and Dermatology
Dihydroresveratrol 3-O-glucoside offers a multi-faceted approach to skin health and

aesthetics, primarily through its potent biological activities.

Skin Lightening and Hyperpigmentation Control
Dihydroresveratrol 3-O-glucoside is a highly effective inhibitor of melanogenesis, the

process responsible for pigment production in the skin.

Quantitative Data:
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Assay Compound Result Reference

Melanogenesis

Inhibition in B16F0

Melanoma Cells

Dihydroresveratrol 3-

O-glucoside

~40-fold more potent

than kojic acid
[1]

Effective

Concentration

Dihydroresveratrol 3-

O-glucoside

25.5 µM significantly

reduced melanin

content

[2]

Mushroom Tyrosinase

Inhibition (IC₅₀)

Resveratrol (related

compound)
57.05 µg/mL [3]

Mushroom Tyrosinase

Inhibition (IC₅₀)
Resveratrol Analog 'D' 28.66 µg/mL [3]

Mechanism of Action: The skin lightening effects of Dihydroresveratrol 3-O-glucoside are

attributed to its ability to inhibit the activity of tyrosinase, a key enzyme in melanin synthesis.[3]

[4] Furthermore, its parent compound, dihydroresveratrol, has been shown to downregulate the

expression of melanogenesis-related proteins such as MITF, CREB, and tyrosinase.[5][6]

Signaling Pathway for Melanogenesis Inhibition:
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Dihydroresveratrol 3-O-glucoside Action

Cellular Signaling Cascade

Melanin Synthesis

Dihydroresveratrol
3-O-glucoside

CREB

Inhibits
(as Dihydroresveratrol)

Tyrosinase
(Activity)

Directly
Inhibits

MITF

Activates

Tyrosinase
(Expression)

Increases
Expression

Melanin
Production

Catalyzes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8249517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dihydroresveratrol Action

Cellular Defense Activation
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Dihydroresveratrol Action

Cellular Signaling

Inflammatory Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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